Cas no 1804134-91-5 (1-Bromo-3-(3-(methylthio)-4-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(methylthio)-4-nitrophenyl)propan-2-one
• CAS No: 1804134-91-5
• MF: C₁₀H₁₀BrNO₃S
• MW: 304.160300731659
• CID: 4980113
• Update Time: 2025-06-12

1-Bromo-3-(3-(methylthio)-4-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(methylthio)-4-nitrophenyl)propan-2-one

• Inchi： 1S/C10H10BrNO3S/c1-16-10-5-7(4-8(13)6-11)2-3-9(10)12(14)15/h2-3,5H,4,6H2,1H3
• InChI Key： DFDIMEICVINDKA-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C=1)SC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2.7
• Topological Polar Surface Area: 88.2

Additional information on 1-Bromo-3-(3-(methylthio)-4-nitrophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(3-(methylthio)-4-nitrophenyl)propan-2-one (CAS No. 1804134-91-5)

1-Bromo-3-(3-(methylthio)-4-nitrophenyl)propan-2-one, identified by its CAS number 1804134-91-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of aryl ketones and features a unique combination of functional groups, including a bromo substituent, a methylthio group, and a nitro moiety. Its molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

The growing interest in 1-Bromo-3-(3-(methylthio)-4-nitrophenyl)propan-2-one is partly due to its potential applications in drug discovery and material science. Researchers are exploring its utility in designing small-molecule therapeutics, especially in areas like anti-inflammatory and antimicrobial agents. Its nitrophenyl group is particularly noteworthy, as it often contributes to the compound's ability to interact with biological targets, making it a subject of structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, CAS 1804134-91-5 has been investigated for its reactivity under environmentally friendly conditions. Recent trends highlight the demand for eco-friendly synthetic routes, and this compound's versatility aligns well with such initiatives. For instance, its bromo and methylthio groups can participate in cross-coupling reactions, which are pivotal in modern catalysis research.

Another area where 1-Bromo-3-(3-(methylthio)-4-nitrophenyl)propan-2-one shows promise is in the development of advanced materials. Its aromatic nitro group can be reduced to an amine, enabling its incorporation into polymeric networks or dye molecules. This adaptability makes it a candidate for optoelectronic applications, such as organic light-emitting diodes (OLEDs) or sensors.

From a safety and handling perspective, CAS 1804134-91-5 requires standard laboratory precautions. While not classified as hazardous under typical conditions, its nitro and bromo functionalities necessitate careful storage away from reducing agents and strong bases. Researchers often seek guidance on its solubility (e.g., in DMSO or ethanol) and stability, which are frequently asked questions in academic forums.

The compound's synthetic accessibility is another hot topic. Many users search for step-by-step synthesis protocols or alternative precursors to optimize yields. Recent publications emphasize microwave-assisted synthesis as a time-efficient method for producing 1-Bromo-3-(3-(methylthio)-4-nitrophenyl)propan-2-one, reflecting the broader shift toward high-throughput techniques in organic chemistry.

In summary, 1-Bromo-3-(3-(methylthio)-4-nitrophenyl)propan-2-one (CAS 1804134-91-5) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its unique structure and reactivity profile continue to inspire innovation, making it a staple in cutting-edge research. As interest grows in targeted drug design and sustainable chemistry, this compound is poised to remain a key player in scientific advancements.